Cas no 55916-51-3 (Polyphyllin VI)

• Product Name: Polyphyllin VI
• CAS No: 55916-51-3
• MF: C₃₉H₆₂O₁₃
• MW: 738.901793956757
• MDL: MFCD13195303
• CID: 56868
• PubChem ID: 10417550
• Update Time: 2025-05-20

Polyphyllin VI Chemical and Physical Properties

Names and Identifiers

• Polyphyllin VI
• Polyhyllin VI
• Polyphyllin Ⅵ
• polyphyllin D
• Polyphyllin VI
• N1925
• PolyphyllinⅥ
• (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-[(1R,2S,4S,5'R,6R,7S,8S,9S,12
• s9302
• 17-Hydroxyparis V
• HY-N0816
• CS-0009851
• CCG-270426
• BS-17242
• AKOS030573702
• 55916-51-3
• (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[(1R,2S,4S,5'R,6R,7S,8S,9S,12S,13R,16S)-8-hydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• DTXSID70856137
• CHEMBL478738
• CID 71307571
• (-)-Polygonatoside B3
• CHEBI:228900

• MDL： MFCD13195303
• Inchi： 1S/C39H62O13/c1-18-8-13-38(47-17-18)20(3)39(46)27(52-38)15-25-23-7-6-21-14-22(9-11-36(21,4)24(23)10-12-37(25,39)5)49-35-33(31(44)29(42)26(16-40)50-35)51-34-32(45)30(43)28(41)19(2)48-34/h6,18-20,22-35,40-46H,7-17H2,1-5H3/t18-,19+,20-,22+,23-,24+,25+,26-,27+,28+,29-,30-,31+,32-,33-,34+,35-,36+,37+,38-,39-/m1/s1
• InChI Key： WHWWQGPCTUQCMN-JDDKMXSSSA-N
• SMILES： O1[C@]2(CC[C@@H](C)CO2)[C@@H](C)[C@]2([C@@H]1C[C@H]1[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]12C)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O

Computed Properties

• Exact Mass: 738.41900
• Monoisotopic Mass: 738.41904203 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 52
• Rotatable Bond Count: 5
• Complexity: 1370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 21
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 197
• Molecular Weight: 738.9
• XLogP3: 1.7

Experimental Properties

• Color/Form: White cryst.
• Density: 1.38
• Melting Point: No data available
• Boiling Point: 871.2±65.0 °C at 760 mmHg
• Flash Point: 480.7±34.3 °C
• PSA: 196.99000
• LogP: 1.50480

Polyphyllin VI Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins

Additional information on Polyphyllin VI

Comprehensive Analysis of Polyphyllin VI (CAS No. 55916-51-3): Properties, Applications, and Research Insights

Polyphyllin VI (CAS No. 55916-51-3) is a bioactive steroidal saponin compound primarily extracted from the rhizomes of Paris polyphylla, a medicinal plant widely used in traditional Chinese medicine (TCM). This compound has garnered significant attention in recent years due to its multifaceted pharmacological properties, including anti-cancer, anti-inflammatory, and immunomodulatory effects. Researchers and healthcare professionals are increasingly exploring its potential in modern therapeutics, particularly in the context of natural product drug discovery and integrative medicine.

The chemical structure of Polyphyllin VI features a steroidal backbone with sugar moieties, which contributes to its unique bioactivity. Studies have shown that it can modulate key signaling pathways such as PI3K/AKT, NF-κB, and MAPK, making it a promising candidate for targeting drug-resistant cancers. With the growing global interest in plant-derived therapeutics, this compound aligns perfectly with the demand for sustainable and eco-friendly alternatives to synthetic drugs.

One of the most searched questions about Polyphyllin VI is its role in cancer therapy. Preclinical studies indicate that it induces apoptosis and autophagy in various cancer cell lines, including lung, breast, and colorectal cancers. Its ability to synergize with conventional chemotherapy drugs while minimizing side effects has sparked interest in combination therapies. Additionally, its anti-metastatic properties are being investigated for their potential to inhibit tumor spread.

Beyond oncology, Polyphyllin VI exhibits anti-microbial and anti-viral activities, which are highly relevant in the post-pandemic era. Researchers are exploring its efficacy against drug-resistant bacteria and emerging viral strains, addressing a critical need for novel antimicrobial agents. Its immunostimulatory effects also make it a candidate for immune system support formulations.

From a commercial perspective, the demand for high-purity Polyphyllin VI (CAS No. 55916-51-3) is rising in the pharmaceutical, nutraceutical, and cosmeceutical industries. Manufacturers are optimizing extraction and purification techniques to meet the stringent quality standards required for clinical applications. The compound’s stability, solubility, and bioavailability are key focus areas for formulation scientists.

In conclusion, Polyphyllin VI represents a fascinating intersection of traditional medicine and modern science. Its diverse biological activities and potential therapeutic applications make it a subject of ongoing research. As the scientific community continues to unravel its mechanisms, this compound may soon transition from laboratory studies to clinical trials, offering new hope for patients worldwide.